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Epitalon TFA stability storage conditions
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Compound Focus: Epitalon (TFA)
Cat. No.: S8371684

Stability & Storage Specifications

The table below summarizes the essential quantitative data for the storage and stability of Epitalon TFA.

Property Specification

Molecular Formula C16H23F3N4011 [1] [2]

Molecular Weight 504.37 g/mol [1] [2]

Recommended Storage Sealed storage, away from moisture and light [1].
Long-Term Storage (Powder) -80°C for up to 2 years [1].

Short-Term Storage (Powder) -20°C for up to 1 year [1].

Solubility in DMSO 250 mg/mL (495.67 mM) [1].

Solubility in Water 100 mg/mL (198.27 mM) [1].

Experimental Handling & Reconstitution Protocols

Proper handling is critical for maintaining peptide integrity. Here are detailed methodologies for key

experimental procedures.
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Peptide Reconstitution

e Calculations: Before reconstitution, calculate the required volume of solvent to achieve your desired
working concentration using the molecular weight (504.37 g/mol) and the solubility limits [1].

¢ Solvent Preparation: Use newly opened, high-quality solvents. For DMSO, ensure it is anhydrous
and hygroscopic to avoid water absorption. For agueous solutions (e.g., PBS or sterile water), use
sterile, ultra-pure water (18MQ-cm H20 is recommended) [1] [3].

¢ Reconstitution: Add the solvent directly to the vial of lyophilized powder. Gently swirl or pulse vortex
the vial to dissolve the peptide. Avoid vigorous shaking to prevent peptide denaturation or foaming
[1].

o Sterile Filtration: For cell culture work, filter the reconstituted solution through a 0.22 ym filter to
ensure sterility before use [4].

Stock Solution Storage

¢ Aliquoting: Upon reconstitution, immediately aliquot the stock solution into working volumes to avoid
repeated freeze-thaw cycles [3].
e Storage Conditions: Store aliquots at:
o -80°C for up to 6 months [1].
o -20°C for up to 1 month [1].
o For short-term use, a reconstituted solution can be stored at 4°C for 2-7 days [3].
e Carrier Protein: For enhanced long-term stability of dilute solutions, adding a carrier protein like
0.1% HSA or BSA is recommended [3].

Troubleshooting Common Issues

Issue Possible Cause Solution
Low solubility or Solvent quality, improper Use fresh, high-purity solvents. Gently
precipitate formation handling swirl, do not shake. Warm the solution

slightly if necessary.

Loss of biological Repeated freeze-thaw cycles, Always aliquot stock solutions. Adhere
activity improper storage temperature  strictly to recommended storage
temperatures.
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Issue Possible Cause Solution

Cloudy solution after Microbial contamination, non- Use sterile-filtered solvents and aseptic

reconstitution sterile solvent technique. Filter the solution through a 0.22
pum filter.

In Vivo Administration Preparation

For animal studies, here is a standard protocol for preparing a vehicle solution for subcutaneous injection,

based on data from supplier handling instructions [1].
Protocol: Preparation for Subcutaneous Injection in Mice

This protocol yields a clear solution of > 2.08 mg/mL.

e Prepare Stock Solution: Dissolve Epitalon TFA in DMSO to a concentration of 20.8 mg/mL.

¢ Mix with PEG300: Add 100 pL of the DMSO stock solution to 400 uL of PEG300. Mix evenly.

¢ Add Surfactant: To the DMSO/PEG300 mixture, add 50 pL of Tween-80. Mix evenly.

¢ Dilute to Final Volume: Add 450 pL of saline (0.9% sodium chloride in ddH20) to adjust the volume
to 1 mL. Mix thoroughly.

¢ Final Solution: The final vehicle composition is 10% DMSO, 40% PEG300, 5% Tween-80, 45%
Saline.

The workflow for proper storage and handling is summarized in the diagram below.
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Storage Condition?

Long-Term Storage Short-Term Storage
(-80°C for 2 years) (-20°C for 1 year)

Reconstitute with Solvent
(DMSO or Sterile Water)

Aliquot Stock Solution

Store Aliquots
(-80°C for 6 months)

Thaw Aliquot for Use
Avoid repeated freeze-thaw cycles

Click to download full resolution via product page

Key Considerations for Researchers

e Purity and Validation: Source your Epitalon TFA from reputable suppliers that provide HPLC-
validated purity data (often 298%) to ensure experimental reproducibility [2].
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e Salt Form Awareness: Be aware that Epitalon TFA is the trifluoroacetate salt. The TFA counterion
enhances solubility but may have cellular toxicity concerns in vivo that are not fully characterized [2].

e Experimental Controls: Always include appropriate vehicle controls in your experiments, especially
when using complex solvent mixtures like the one described for in vivo administration.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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